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Compound of Interest

Compound Name: 2,3"-Biquinoline

Cat. No.: B181939

This technical guide provides an overview of the synthesis, properties, and applications of
biquinoline and quinoline derivatives, which are significant pharmacophores in medicinal
chemistry. These compounds are integral to the development of new therapeutic agents due to
their diverse biological activities.

Physicochemical Properties and Characterization

While specific data for 2,3'-biquinoline is not readily available, the properties of the closely
related 2,2'-biquinoline provide a useful reference point.

Table 1: Physicochemical Properties of 2,2'-Biquinoline
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Property Value Reference

CAS Number 119-91-5 [L121[3][41[5]16]1[7]
Molecular Formula CisH12Nz2 [11[2][5]
Molecular Weight 256.30 g/mol [L1[4151[7]

White to slightly yellow
Appearance , _ [2][3]
crystalline solid

Melting Point 192-195 °C [4][5][7]

Sparingly soluble in water;
N soluble in organic solvents like
Solubility [21[5]
ethanol, chloroform, and

acetone.

pKa 2.19 £ 0.61 (Predicted) [51[6]

Spectroscopic Data:

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are crucial for the structural
elucidation of biquinoline derivatives. For 2,2'-biquinoline, characteristic *H NMR signals and a
distinct mass spectrum are available in public databases.[8]

Synthesis of Biquinoline and Quinoline Derivatives

Several synthetic strategies are employed to construct the biquinoline and quinoline
frameworks. These methods are often adaptable for the synthesis of various isomers and
substituted derivatives.

General Synthetic Workflow:

The synthesis of quinoline-based compounds often involves multi-step reactions, starting from
readily available precursors. A generalized workflow for the synthesis of a substituted quinoline
derivative is depicted below.
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General Synthetic Workflow for Quinoline Derivatives
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lllustrative Signaling Pathway Modulation by a Quinoline Derivative

Cellular Processes

Quinoline Derivative

nhibition/Activation

Target Protein
(e.g., Kinase, Receptor)

ignal Transduction

Downstream Signaling Cascade

Cell Cycle Arrest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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